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Compound Name: (-)-MDO-NPA HCl

CAS No.: 81264-57-5

Cat. No.: B1676118

Get Quote

Abstract
This technical guide provides a comprehensive overview of (-)-10,11-Methylenedioxy-N-

propylnoraporphine Hydrochloride, commonly known as (-)-MDO-NPA HCl. Designed for

researchers, medicinal chemists, and neuropharmacologists, this document details the

compound's verified chemical properties, mechanism of action, analytical considerations, and

practical experimental protocols. (-)-MDO-NPA HCl is a synthetic aporphine derivative that

functions as an orally bioavailable, long-acting prodrug for the potent dopamine agonist (-)-N-n-

propylnorapomorphine (NPA).[1][2] This guide emphasizes the critical importance of

stereochemistry in its pharmacological activity and provides field-proven insights to ensure the

integrity and reproducibility of research outcomes.

Chemical Identity and Core Properties
Verification of a compound's identity and fundamental properties is the bedrock of reproducible

science. Any ambiguity in these parameters can compromise downstream experimental results.

(-)-MDO-NPA HCl is the hydrochloride salt of the levorotatory, or (R)-(-), enantiomer.
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Critical Identifiers
The following table summarizes the key identifiers for (-)-MDO-NPA HCl. It is crucial to cross-

reference the CAS number on any supplied material to ensure the correct compound and

stereoisomer are being used.

Property Value Source

Compound Name (-)-MDO-NPA Hydrochloride [3]

Full Chemical Name

(-)-10,11-Methylenedioxy-N-

propylnoraporphine

Hydrochloride

[3]

CAS Number 81264-57-5 [1][2][3]

Molecular Formula C₂₀H₂₂ClNO₂ [3]

Molecular Weight 343.85 g/mol [3][4]

Free Base M.W. 307.39 g/mol [2][5]

Appearance Solid powder [3]

Note: The S(+) enantiomer possesses a different CAS number (113678-73-2) and exhibits

distinct pharmacology, acting as a dopamine antagonist.[4] Extreme care must be taken to

procure the correct isomer for the intended research application.

Physicochemical Properties and Handling
Proper storage and handling are paramount to maintaining the compound's stability and purity.
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Property Recommendation Rationale & Expert Insight

Long-Term Storage
-20°C, desiccated, protected

from light.

Aporphine derivatives can be

susceptible to oxidation and

photodegradation. Storing

under inert gas (Argon or

Nitrogen) is recommended for

maximum long-term stability.

Short-Term Storage 0 - 4°C for days to weeks.[3][4]

Minimizes degradation during

routine experimental use.

Avoid repeated freeze-thaw

cycles of stock solutions.

Solubility

Information on specific

solvents is limited in readily

available literature; empirical

testing is required.

For initial solubility testing,

begin with common laboratory

solvents such as DMSO for

organic stocks and aqueous

buffers (e.g., PBS) for working

solutions. Sonication may be

required to aid dissolution.

Mechanism of Action: A Prodrug Approach to
Dopamine Agonism
(-)-MDO-NPA HCl is not directly active at dopamine receptors. Its therapeutic and research

value lies in its pharmacokinetic profile as a prodrug.[1][2]

Bioactivation and Target Engagement
Oral Administration & Absorption: Unlike its parent compound, apomorphine, or its active

metabolite, NPA, (-)-MDO-NPA HCl has high oral bioavailability, surmounting a major

limitation of earlier dopaminergic agents.[1][2]

Metabolic Cleavage:In vivo, the defining 10,11-methylenedioxy bridge is cleaved via O-

dealkylation, a reaction mediated by microsomal enzymes in the liver.[1] This metabolic step

releases the active compound, (-)-N-n-propylnorapomorphine (NPA).
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Dopamine Receptor Agonism: The liberated (-)-NPA is a potent agonist, primarily at D₂-like

(D₂, D₃, D₄) dopamine receptors within the central nervous system. The (R)-(-) enantiomer is

the pharmacologically active form, demonstrating significantly higher affinity for dopamine

receptors than its (S)-(+) counterpart.

The diagram below illustrates the bioactivation pathway.
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Caption: Bioactivation and signaling pathway of (-)-MDO-NPA HCl.

Analytical and Quality Control Workflow
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A self-validating analytical workflow is not merely a suggestion but a requirement for

trustworthy research. The identity and purity of each new batch of (-)-MDO-NPA HCl must be

independently confirmed before use in any experiment.

Workflow for Incoming Compound Verification
The following diagram outlines a standard, robust workflow for the quality control (QC) of a

newly received batch of the compound.
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(CoA, CAS#, Lot#)
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(LC-MS, m/z = 344.14)
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Caption: A logical workflow for the quality control of (-)-MDO-NPA HCl.

Protocol: Purity Assessment by HPLC
Rationale: Reverse-phase high-performance liquid chromatography (RP-HPLC) is the gold

standard for assessing the purity of small organic molecules. It separates the parent

compound from potential impurities, degradation products, or isomers. A purity level of ≥98%

is typically required for pharmacological studies.

Methodology:

System: An HPLC system equipped with a C18 column (e.g., 4.6 x 150 mm, 5 µm particle

size) and a UV detector.

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: Start with a 5-minute isocratic hold at 10% B, then ramp linearly to 95% B over

20 minutes. Hold at 95% B for 5 minutes.
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Flow Rate: 1.0 mL/min.

Detection: Monitor at 280 nm.

Sample Preparation: Prepare a 1 mg/mL solution of (-)-MDO-NPA HCl in 50:50

Acetonitrile:Water. Inject 10 µL.

Analysis: Integrate the peak area. Purity is calculated as (Area of Main Peak / Total Area of

All Peaks) x 100.

Experimental Applications & Protocols
Protocol: Preparation of Stock Solutions

Expertise: The stability of the compound in solution is critical. Stock solutions should be

prepared fresh, but if storage is necessary, they must be aliquoted to avoid repeated freeze-

thaw cycles which can lead to degradation and concentration changes due to solvent

evaporation.

Methodology for a 10 mM Stock in DMSO:

Calculation: Weigh out 3.44 mg of (-)-MDO-NPA HCl (MW = 343.85 g/mol ). Calculation:

0.010 mol/L * 0.001 L * 343.85 g/mol = 0.00344 g = 3.44 mg.

Dissolution: Add the powder to a sterile 1.5 mL microcentrifuge tube. Add 1.0 mL of high-

purity, anhydrous DMSO.

Mixing: Vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle

warming (to 37°C) or brief sonication can be used if necessary.

Aliquoting & Storage: Dispense into small-volume, single-use aliquots (e.g., 20 µL). Store

immediately at -20°C, protected from light. For long-term archival, storage at -80°C is

preferable.

Trustworthiness: Each new stock solution should be assigned a unique ID, and its

preparation date and concentration recorded in a laboratory notebook. For cGMP

environments, the weighing process must be documented and verified. Subsequent dilutions

for working solutions should always be made from a fresh aliquot of the stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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